1-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-pyridin-2-ylpiperazine

• IUPAC Name: 2-ethyl-5-(4-pyridin-2-ylpiperazin-1-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C13H17N5O/c1-2-12-15-16-13(19-12)18-9-7-17(8-10-18)11-5-3-4-6-14-11/h3-6H,2,7-10H2,1H3
• InChI Key: XKFIPFPOSSQKQH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

The compound "1-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-pyridin-2-ylpiperazine" belongs to the class of 1,3,4-oxadiazole derivatives, which are of significant interest in medicinal chemistry due to their diverse pharmacological properties. The oxadiazole nucleus is a versatile scaffold that can be modified to explore interactions with biological targets.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives typically involves the cyclization of appropriate hydrazides with carboxylic acids or their derivatives. For instance, ethyl (l//-tetrazol-5-yl)acetate can be acylated with aroyl chlorides in pyridine to form intermediate acyltetrazoles, which then undergo thermal degradation to yield 1,3,4-oxadiazoles in good yields (Janda, 2001). This methodology provides a versatile route to various substituted 1,3,4-oxadiazoles.

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazole derivatives is characterized by a 1,3,4-oxadiazole ring, which can be further substituted to achieve desired chemical and physical properties. X-ray diffraction data can confirm the structure, providing insights into the arrangement of atoms and bonds within the molecule. For example, the crystal structure of related compounds reveals the geometry and electronic distribution that contribute to their reactivity and interaction with biological targets (Wang et al., 2017).